Cas no 655251-62-0 (Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-)

• Product Name: Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-
• CAS No: 655251-62-0
• MF: C₁₁H₁₀ClNO₂S₂
• MW: 287.78559923172
• CID: 1689284
• Update Time: 2024-09-03

Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-

• Inchi： 1S/C11H10ClNO2S2/c1-2-8(10(14)15)16-11-13-7-5-6(12)3-4-9(7)17-11/h3-5,8H,2H2,1H3,(H,14,15)
• InChI Key： OBMJWKYEBAYRDH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1=NC2=CC(Cl)=CC=C2S1)CC

Computed Properties

• Exact Mass: 286.9843

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 451.5±51.0 °C(Predicted)
• PSA: 50.19
• pka: 3.27±0.10(Predicted)